Cas no 113701-99-8 (Oxiraneundecanoic acid,k-hydroxy-3-isocyano-3-methyl-, (kR,2R,3R)-rel-(-)- (9CI))

• Product Name: Oxiraneundecanoic acid,k-hydroxy-3-isocyano-3-methyl-, (kR,2R,3R)-rel-(-)- (9CI)
• CAS No: 113701-99-8
• MF: C₁₅H₂₅NO₄
• MW: 283.363304853439
• CID: 148746
• PubChem ID: 197242
• Update Time: 2025-04-19

Oxiraneundecanoic acid,k-hydroxy-3-isocyano-3-methyl-, (kR,2R,3R)-rel-(-)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Oxiraneundecanoic acid,k-hydroxy-3-isocyano-3-methyl-, (kR,2R,3R)-rel-(-)- (9CI)
• 11-(3-isocyano-3-methyloxiran-2-yl)undecaneperoxoic acid
• aerocyanidin
• kappa-Hydroxy-3-isocyano-3-methyloxiraneundecanoic acid (2-alpha(R*),3-alpha)-(-)-
• Oxiraneundecanoic acid, kappa-hydroxy-3-isocyano-3-methyl-, (2alpha(R*),3alpha)-(-)-
• Oxiraneundecanoic acid, kappa-hydroxy-3-isocyano-3-methyl-, (2-alpha(R*),3-alpha)-(-)-
• 113701-99-8
• DTXSID20921167

• Inchi： 1S/C15H25NO4/c1-15(16-2)13(19-15)11-9-7-5-3-4-6-8-10-12-14(17)20-18/h13,18H,3-12H2,1H3
• InChI Key： NYURBVOZXRWAPK-UHFFFAOYSA-N
• SMILES： O1C(C)(C1CCCCCCCCCCC(=O)OO)[N+]#[C-]

Computed Properties

• Exact Mass: 283.17845
• Monoisotopic Mass: 283.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 12
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 63.4Ų

Experimental Properties

• PSA: 63.42

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peroxycarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peroxycarboxylic acids and derivatives Peroxycarboxylic acids